Cas no 2248325-98-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate
• CAS No: 2248325-98-4
• MF: C₂₀H₁₄N₂O₄
• MW: 346.336164951324
• CID: 6435503
• PubChem ID: 165729677
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate
• EN300-6519032
• 2248325-98-4

• Inchi： 1S/C20H14N2O4/c23-18-15-9-4-5-10-16(15)19(24)22(18)26-20(25)17-11-6-12-21(17)13-14-7-2-1-3-8-14/h1-12H,13H2
• InChI Key： QWTLGCLIFOSSGN-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN1CC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 346.09535693g/mol
• Monoisotopic Mass: 346.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate (CAS No. 2248325-98-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate (CAS No. 2248325-98-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a benzylpyrrole carboxylate group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigations.

The 1,3-dioxoisoindoline moiety is a key functional group that has been extensively studied for its biological activities. This moiety is known to exhibit a range of pharmacological properties, including anti-inflammatory, antioxidant, and anti-cancer effects. The presence of this group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate suggests that the compound may possess similar biological activities, making it a promising candidate for drug development.

The benzylpyrrole carboxylate group is another important structural feature of this compound. Pyrroles are five-membered heterocyclic compounds that are widely found in natural products and synthetic molecules with diverse biological activities. The benzyl substitution on the pyrrole ring can influence the compound's solubility, stability, and binding affinity to various biological targets. This makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate an interesting molecule for studying structure-function relationships in drug design.

In recent years, several studies have explored the potential therapeutic applications of compounds with similar structures to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that a series of isoindoline derivatives exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study in the European Journal of Medicinal Chemistry in 2021 demonstrated that benzylpyrrole derivatives showed promising antiviral activity against several RNA viruses.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the formation of the isoindoline core through cyclization reactions and the subsequent introduction of the benzylpyrrole carboxylate group via esterification or coupling reactions. The choice of synthetic strategy can significantly impact the overall efficiency and scalability of the process.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrrole-2-carboxylate exhibits favorable properties such as good oral bioavailability and low toxicity. These characteristics are crucial for its potential use as an oral medication in clinical settings. However, further preclinical studies are necessary to fully evaluate its safety and efficacy profiles.

Clinical trials involving compounds with similar structures have also provided valuable insights into their therapeutic potential. For example, a phase II clinical trial evaluating an isoindoline derivative for the treatment of rheumatoid arthritis showed promising results in reducing disease activity scores and improving patient quality of life. These findings suggest that compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 1-benzyl - 1 H - pyrrole - 2 - carboxy late strong > may have significant clinical applications in autoimmune diseases. p > < p > In conclusion ,< strong > 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 - benz yl - 1 H - pyrro le - 2 - carboxy late strong > ( CAS No . 2 488598 -4 ) represents an exciting area of research in medicinal chemistry . Its unique structural features , combined with its potential therapeutic applications , make it a valuable molecule for further investigation . As research continues to advance , it is likely that this compound will play a significant role in the development of new drugs for various medical conditions . p > article > response >